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Ribonuclease Targeting Chimeras (RIBOTACS) are bifunctional molecules designed to bring a
target RNA into proximity with a ribonuclease, leading to the degradation of the RNA. The most
common strategy involves the recruitment of the latent endoribonuclease RNase L.[1][2][3] The
following application notes detail the key in vitro assays used to characterize the activity and
efficiency of these molecules.

Mechanism of Action

RIBOTACS typically consist of three components: an RNA-binding moiety that recognizes the
target RNA, a linker, and an RNase L-recruiting moiety.[4][5] The proposed mechanism
involves the formation of a ternary complex between the RIBOTAC, the target RNA, and RNase
L.[1] This proximity-induced dimerization and activation of RNase L leads to the cleavage and
subsequent degradation of the target RNA.[2][3]
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Caption: Mechanism of RIBOTAC-mediated RNA degradation.

Key In Vitro Assays

A series of in vitro assays are crucial to validate the binding, activation, and degradation events
mediated by a RIBOTAC. These can be broadly categorized into assays for RNase L
engagement, RNase L activation, and target RNA degradation.

Experimental Workflow

The general workflow for evaluating a novel RIBOTAC in vitro involves sequential validation of
its ability to bind the target RNA and RNase L, activate RNase L, and induce degradation of the
target RNA in an RNase L-dependent manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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